Cas no 4241-59-2 ((2S)-2-Amino-4-(methylsulfinyl)butanoic acid)

• Product Name: (2S)-2-Amino-4-(methylsulfinyl)butanoic acid
• CAS No: 4241-59-2
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 1040928
• PubChem ID: 847
• Update Time: 2025-04-20

(2S)-2-Amino-4-(methylsulfinyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-4-(methylsulfinyl)butanoic acid
• METHIONINE, FCC
• AKOS002981911
• 2-Amino-4-(methylsulphinyl)butyric acid
• M-3220
• NS00015440
• (2S)-2-amino-4-[(R)-methylsulfinyl]butanoate
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (+/-)-
• EN300-366718
• BS-42288
• AKOS022145012
• DB-048189
• SCHEMBL995666
• 454-41-1
• NS00080388
• BUTYRIC ACID, .ALPHA.-AMINO-.GAMMA.-(METHYLSULFINYL)-
• MFCD00002620
• DL-Methionine sulfoxide
• H-DL-Met(O)-OH
• 2-Amino-4-(methylsulfinyl)butanoic acid #
• 2-Amino-4-(methylsulfinyl)butanoic acid
• Methioninesulfoxide; 98%
• Uethionine, S-oxide
• DL-Methionine sulfoxide, >=99.0% (NT)
• F05E9FBE-3980-4BE7-99D1-D9A465F9ABBE
• bmse000397
• BUTYRIC ACID, 2-AMINO-4-(METHYLSULFINYL)-
• A821216
• DTXSID60866947
• DB-230288
• D91281
• (1)-2-Amino-4-(methylsulphinyl)butyric acid
• SQ 2292
• (2S)-2-amino-4-methylsulfinyl-butanoic acid
• NSC3084
• NSC 3084
• BRN 1723794
• UNII-O74B4F6OYL
• 2-Amino-4-(methylsulfinyl)butyric acid
• AKOS003237046
• M0101
• HY-W010104A
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (.+/-.)-
• A868394
• dl-methioninesulfoxide
• L-methionine-S-sulfoxide
• Methionine S-oxide
• NCGC00142606-01
• Butanoic acid, 2-amino-4-(methylsulfinyl)-
• NSC-3084
• 2-amino-4-methanesulfinylbutanoic acid
• CS-0059319
• 2-amino-4-methylsulfinyl-butanoic acid
• O74B4F6OYL
• methioninsulfoxid
• J-520417
• 2-Amino-4-(methanesulfinyl)butanoic acid
• EINECS 207-225-5
• EINECS 263-700-7
• 4241-59-2
• methionine sulfoxide
• Methionine, S-oxide
• Q6823656
• AI3-26385
• 62697-73-8
• 2-amino-4-methylsulfinylbutanoic acid
• CHEBI:49033
• L-METHIONINE_SULFOXIDE
• methionine sulfoxide, dl-

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： QEFRNWWLZKMPFJ-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Melting Point: ~240 °C (dec.)

(2S)-2-Amino-4-(methylsulfinyl)butanoic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives